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Compound of Interest

Compound Name: Benzthiazuron

Cat. No.: B162183 Get Quote

Essential Safety and Handling Guide for
Benzthiazuron
For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like Benzthiazuron are paramount to ensuring laboratory safety

and environmental protection. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for Benzthiazuron.

Hazard Identification and Classification

Benzthiazuron is a hazardous substance that requires careful handling. It is classified as toxic

if swallowed or in contact with skin, causes serious eye irritation, and is harmful if inhaled[1][2]

[3][4].

Quantitative Data
The following table summarizes key quantitative data for Benzthiazuron and its related

compound, Benzothiazole.
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Property Value Source

Chemical Formula C9H9N3OS PubChem[5]

Molecular Weight 207.25 g/mol PubChem[5]

Melting Point/Range 36 °F / 2 °C Sigma-Aldrich[1]

Boiling Point/Boiling Range 448 °F / 231 °C Sigma-Aldrich[1]

Density 1.238 g/cm3 (at 77 °F / 25 °C) Sigma-Aldrich[1]

Partition Coefficient (n-

octanol/water)
log Pow: 2.01 (calculated) Sigma-Aldrich[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. The

following table outlines the minimum PPE requirements for handling Benzthiazuron.
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Body Part Required PPE
Specifications and
Recommendations

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure to

check for any signs of

degradation or puncture before

use[6]. Gloves must be

inspected prior to use.

Eyes/Face
Safety goggles with side-

shields or a face shield

Tightly fitting safety goggles

are essential. A face shield

should be used in situations

with a high potential for

splashing[6]. Use equipment

for eye protection tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU)

[1].

Body
Laboratory coat or chemical-

resistant suit

A standard laboratory coat

should be worn at all times.

For larger quantities or

increased risk of exposure,

consider a full protection suit or

chemical-resistant coveralls

made of materials like butyl

rubber, neoprene, or PVC[2][7]

[8].

Respiratory Approved mask or respirator Required when vapors or

aerosols are generated[1]. Use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced[9]

[10]. All handling should ideally
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be conducted in a chemical

fume hood[4][11].

Footwear Chemical-resistant footwear

Wear boots made of

appropriate chemical-resistant

material, not leather or fabric.

Pant legs should be worn

outside of the boots[7][12].

Operational Procedures
Pre-Handling Preparations

Consult Safety Data Sheet (SDS): Always review the SDS for Benzthiazuron before starting

any work[6].

Ensure Proper Ventilation: All handling of this chemical should be conducted inside a

certified chemical fume hood[1][4][11].

Gather all Necessary Materials: Have all required equipment, including PPE, weighing

materials, solvents, and waste containers, ready before you begin[6].

Inspect PPE: Check all PPE for integrity. Do not use damaged gloves, goggles, or lab

coats[6].

Handling the Chemical
Don Appropriate PPE: Put on your lab coat, safety goggles, and gloves before entering the

designated handling area[6].

Avoid Dust and Vapor Formation: Handle the material carefully to avoid creating dust or

aerosols. Do not breathe dust, fumes, gas, mist, vapors, or spray[1][2][3].

Keep Containers Closed: When not in use, ensure the container is tightly sealed and stored

in a cool, well-ventilated place[1][6][9].

Hygiene Measures: Do not eat, drink, or smoke when using this product. Wash hands and

face thoroughly after handling. Immediately change contaminated clothing and apply
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preventive skin protection[1][2][3][9].

First Aid Measures
Immediate medical attention is required in case of exposure. First aiders need to protect

themselves[1][9].

Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention as soon as possible[1][9]

[13].

Skin Contact

Take off immediately all contaminated clothing.

Promptly wash the contaminated skin with

plenty of soap and water for at least 15 minutes.

If irritation persists after washing, get medical

attention[1][9][13].

Eye Contact

Rinse cautiously with water for several minutes,

also under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist[1][9].

Ingestion

Do NOT induce vomiting. Rinse mouth. If

swallowed, give water to drink (two glasses at

most). Seek medical advice immediately and

show the safety data sheet to the doctor[1][9].

Disposal Plan
The proper disposal of Benzthiazuron waste is critical and must comply with local, state, and

federal regulations.

Waste Identification and Segregation: Designate a specific, clearly labeled, and sealed

container for Benzthiazuron waste. Do not mix this waste with other chemical waste
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streams unless explicitly permitted[11].

Waste Collection: Collect all waste, including unused product, reaction byproducts, and

contaminated materials (e.g., pipette tips, gloves, and paper towels) in the designated waste

container[4][11].

Labeling: Label the waste container with the full chemical name ("Waste Benzthiazuron")

and appropriate hazard symbols[4][11].

Storage: Store the sealed waste container in a designated hazardous waste accumulation

area that is secure and well-ventilated[11].

Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. The primary recommended method for disposal is incineration[4][14].

Visual Guides
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Caption: Workflow for Safe Handling of Benzthiazuron.
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Caption: Benzthiazuron Hazards and Corresponding PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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